1-Aminobutane-1,4-diol

• CAS: 400820-14-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-Aminobutane-1,4-diol: Structure, Properties, and Potential Applications in Drug Discovery

Introduction

In the landscape of medicinal chemistry and drug development, the exploration of novel bifunctional scaffolds is paramount to the discovery of new therapeutic agents. 1-Aminobutane-1,4-diol is a unique small molecule that incorporates both amine and diol functionalities, presenting a versatile platform for chemical modification and derivatization. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, plausible synthetic approaches, and potential applications of 1-Aminobutane-1,4-diol for researchers, scientists, and professionals in the field of drug development. The inherent chirality and the presence of multiple hydrogen bond donors and acceptors make this compound an intriguing building block for creating diverse chemical libraries for screening against various biological targets.

Chemical Structure and Identification

1-Aminobutane-1,4-diol possesses a four-carbon backbone with an amino group and a hydroxyl group attached to the first carbon (C1), and a hydroxyl group at the fourth carbon (C4). This arrangement of functional groups allows for a wide range of chemical transformations and interactions with biological macromolecules.

Caption: Chemical structure of 1-Aminobutane-1,4-diol.

Table 1: Chemical Identifiers for 1-Aminobutane-1,4-diol [1]

Identifier	Value
IUPAC Name	1-aminobutane-1,4-diol
CAS Number	400820-14-6
Molecular Formula	C₄H₁₁NO₂
Molecular Weight	105.14 g/mol
Canonical SMILES	C(CC(N)O)CO
InChI	InChI=1S/C4H11NO2/c5-4(7)2-1-3-6/h4,6-7H,1-3,5H2
InChIKey	DIORNGPTUKJRHG-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of 1-Aminobutane-1,4-diol are crucial for its handling, formulation, and biological activity. Due to the limited availability of experimental data for this specific molecule, the following table includes computed properties from reliable databases. For comparative purposes, experimental data for the related compounds 1,4-diaminobutane and 1,4-butanediol are also provided.

Table 2: Computed and Comparative Physicochemical Properties

Property	1-Aminobutane-1,4-diol (Computed)[1]	1,4-Diaminobutane (Experimental)[2]	1,4-Butanediol (Experimental)[3][4]
Molecular Weight ( g/mol )	105.14	88.15	90.12
Melting Point (°C)	N/A	~27	20
Boiling Point (°C)	N/A	158-160	230
Water Solubility	Predicted to be high	Soluble	Miscible
logP (Octanol-Water)	-1.2	N/A	-0.8 (Predicted)[5]
pKa	N/A	N/A	~14.7 (Predicted)[6]
Hydrogen Bond Donors	3	2	2
Hydrogen Bond Acceptors	3	2	2
Rotatable Bonds	3	3	3

The presence of three hydrogen bond donors and three acceptors in 1-Aminobutane-1,4-diol suggests high polarity and a strong potential for high water solubility, a desirable characteristic for many drug candidates.[3] The low calculated logP value further supports its hydrophilic nature.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the carbon backbone. The proton at C1 (methine) would likely be a multiplet due to coupling with the adjacent methylene protons and the protons of the amine and hydroxyl groups. The methylene protons at C2, C3, and C4 would also appear as multiplets. The protons of the NH₂ and two OH groups would likely appear as broad singlets, and their chemical shifts would be dependent on the solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum should display four distinct signals corresponding to the four carbon atoms of the butane backbone, each with a unique chemical shift due to the different chemical environments created by the attached functional groups.

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption bands for the O-H and N-H stretching vibrations in the region of 3200-3600 cm⁻¹. A broad band would be indicative of hydrogen bonding. C-N and C-O stretching vibrations would be observed in the fingerprint region (1000-1300 cm⁻¹).

Synthesis of 1-Aminobutane-1,4-diol

A specific, detailed experimental protocol for the synthesis of 1-Aminobutane-1,4-diol is not widely reported in the literature. However, a plausible synthetic route can be devised based on established organic chemistry methodologies. One such approach involves the reduction of a suitable precursor, such as an amino-protected γ-hydroxy-α-amino ester.

Caption: A plausible synthetic pathway for 1-Aminobutane-1,4-diol.

Experimental Protocol (General)

Step 1: Synthesis of an N-protected γ-hydroxy amide

• To a solution of a suitable starting material, such as γ-butyrolactone, in an appropriate solvent (e.g., THF), add a protected amine (e.g., Boc-NH₂).

• The reaction may require a catalyst or specific temperature conditions to facilitate the ring-opening.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, perform an aqueous workup and extract the product with an organic solvent.

• Purify the crude product by column chromatography to obtain the N-protected γ-hydroxy amide.

Step 2: Reduction to the N-protected aminodiol

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), prepare a suspension of a strong reducing agent, such as lithium aluminum hydride (LiAlH₄), in an anhydrous ether solvent (e.g., THF or diethyl ether).

• Cool the suspension to 0 °C.

• Slowly add a solution of the N-protected γ-hydroxy amide from the previous step in the same anhydrous solvent.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Carefully quench the reaction by the sequential addition of water and a sodium hydroxide solution.

• Filter the resulting precipitate and wash with the ether solvent.

• Dry the combined organic phases over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to yield the N-protected aminodiol.

Step 3: Deprotection to yield 1-Aminobutane-1,4-diol

• Dissolve the N-protected aminodiol in a suitable solvent (e.g., dichloromethane or methanol).

• Add a deprotecting agent, such as trifluoroacetic acid (TFA) or a solution of hydrochloric acid (HCl) in an organic solvent.

• Stir the reaction at room temperature until the deprotection is complete (monitor by TLC or LC-MS).

• Remove the solvent and excess acid under reduced pressure.

• The final product can be purified by recrystallization or chromatography to yield pure 1-Aminobutane-1,4-diol.

Applications in Drug Development

The structural features of 1-Aminobutane-1,4-diol make it a valuable building block in drug discovery. Its bifunctional nature allows for its incorporation into a wide range of molecular scaffolds.

Caption: Conceptual workflow for utilizing 1-Aminobutane-1,4-diol in drug discovery.

• Scaffold for Combinatorial Chemistry: The primary amine can be readily acylated, alkylated, or used in reductive amination reactions, while the two hydroxyl groups can be etherified, esterified, or oxidized. This allows for the rapid generation of a diverse library of compounds for high-throughput screening.

• Introduction of Chirality and Polarity: The chiral center at C1 can be exploited to synthesize stereospecific ligands, which is often crucial for selective receptor binding. The polar nature of the molecule can enhance the aqueous solubility and bioavailability of larger, more hydrophobic drug candidates.

• Mimicry of Natural Ligands: The amino-alcohol motif is present in many biologically active natural products and neurotransmitters. Derivatives of 1-Aminobutane-1,4-diol could act as mimetics or antagonists for various biological targets. For instance, its structural similarity to γ-aminobutyric acid (GABA) suggests potential activity at GABA receptors.[7]

Potential Biological Activity

While there is a lack of specific biological activity data for 1-Aminobutane-1,4-diol, its structure suggests several potential areas for investigation:

• Neurological Disorders: As a potential GABA analogue, it could be explored for its effects on the central nervous system, with potential applications in epilepsy, anxiety, and other neurological conditions.

• Enzyme Inhibition: The functional groups of 1-Aminobutane-1,4-diol could interact with the active sites of various enzymes, making it a candidate for the development of enzyme inhibitors.

• Receptor Ligands: The molecule's ability to form multiple hydrogen bonds and its potential for chiral interactions make it a candidate for the development of ligands for a variety of G-protein coupled receptors (GPCRs) or ion channels.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.

• Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.[8]

• Ingestion and Inhalation: Avoid ingestion and inhalation of the compound.[8]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids.

Conclusion

1-Aminobutane-1,4-diol is a promising yet underexplored chemical entity with significant potential in the field of drug discovery and development. Its unique combination of an amino group and two hydroxyl groups on a short carbon chain provides a versatile scaffold for the synthesis of diverse and complex molecules. While experimental data on its properties and biological activity are currently limited, this guide has provided a comprehensive overview of its known characteristics, a plausible synthetic strategy, and its potential applications. Further research into the synthesis, characterization, and biological evaluation of 1-Aminobutane-1,4-diol and its derivatives is warranted to unlock its full potential as a valuable tool in the development of new therapeutics.

References

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• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1,4-Diaminobutane, 99%. Retrieved from [Link]

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• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 1,4-Diaminobutane dihydrochloride. Retrieved from [Link]

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• ResearchGate. (2014). H-1 NMR spectra of butane-1,4-diol and other 1,4-diols: DFT calculation of shifts and coupling constants. Retrieved from [Link]

• Chemchart. (n.d.). 4-aminobutane-1,2-diol (83430-32-4). Retrieved from [Link]

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An In-depth Technical Guide to the Core Differences Between 1-Aminobutane-1,4-diol and 2-Amino-1,4-butanediol

Abstract

1-Aminobutane-1,4-diol and 2-amino-1,4-butanediol are structural isomers with the same molecular formula (C₄H₁₁NO₂) and molecular weight (105.14 g/mol ).[1][2] However, the positional difference of the amino group along the butane-1,4-diol backbone introduces profound variations in their stereochemical, spectroscopic, and reactive properties. This guide provides a comprehensive analysis of these distinctions, offering field-proven insights into their synthesis, characterization, and potential applications in medicinal chemistry and materials science. We will explore the causal relationships behind their differing behaviors and present self-validating protocols for their unambiguous differentiation, empowering researchers to make informed decisions in experimental design and molecular development.

Part 1: Foundational Disparities: Structure and Stereochemistry

The primary distinction between these two molecules lies in the location of the amine substituent, which fundamentally alters the molecular architecture and introduces chirality at different positions.

Structural Isomerism

• 1-Aminobutane-1,4-diol: The amino (-NH₂) group is attached to the first carbon (C1) of the butane chain, making it a primary amino alcohol where the amino group and a primary hydroxyl group share the same carbon. This carbon is also a chiral center.

• 2-Amino-1,4-butanediol: The amino (-NH₂) group is located on the second carbon (C2) of the butane chain. This position also creates a chiral center, but the surrounding chemical environment is distinct from that of its isomer.

This seemingly minor shift has significant consequences for molecular symmetry, polarity, and intermolecular bonding capabilities.

Caption: Positional difference of the amino group.

Comparative Nomenclature and Identifiers

A clear and unambiguous identification is critical in research and development. The following table summarizes the key identifiers for each isomer.

Property	1-Aminobutane-1,4-diol	2-Amino-1,4-butanediol
IUPAC Name	1-aminobutane-1,4-diol[2]	2-aminobutane-1,4-diol[1]
CAS Number	400820-14-6[2]	4426-52-2[1]
PubChem CID	22053029[2]	14325613[1]
Molecular Formula	C₄H₁₁NO₂[2]	C₄H₁₁NO₂[1]
Molecular Weight	105.14 g/mol [2]	105.14 g/mol [1]

Stereochemical Implications

The concept of chirality is central to drug development, as enantiomers of a chiral drug can have vastly different pharmacological and toxicological profiles. Both aminobutanediols possess a single chiral center, leading to the existence of enantiomeric pairs (R and S isomers).

• Chirality in 1-Aminobutane-1,4-diol: The C1 carbon, bonded to four different groups (-H, -NH₂, -OH, and -CH₂CH₂CH₂OH), is the stereocenter.

• Chirality in 2-Amino-1,4-butanediol: The C2 carbon, bonded to four different groups (-H, -NH₂, -CH₂OH, and -CH₂CH₂OH), is the stereocenter.[3]

The spatial arrangement of these groups determines the molecule's ability to interact with chiral biological targets like enzymes and receptors. For instance, the (S)-enantiomer of 2-amino-1,4-butanediol is a common building block derived from natural amino acids, making it readily available for asymmetric synthesis.[4][5]

Caption: Stereochemical diversity of the isomers.

Part 2: Spectroscopic Fingerprints for Differentiation

While sharing the same mass, the distinct chemical environments within each isomer lead to unique spectroscopic signatures, particularly in NMR and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for distinguishing these isomers. The chemical shifts (δ) and coupling patterns of the protons (¹H NMR) and carbons (¹³C NMR) provide a detailed map of the molecular structure.

• ¹H NMR Predictions:

  • 1-Aminobutane-1,4-diol: A unique methine proton (-CH) signal is expected for the proton on C1, coupled to the adjacent C2 methylene protons. Its chemical shift would be significantly influenced by both the adjacent -NH₂ and -OH groups.

  • 2-Amino-1,4-butanediol: The methine proton on C2 would appear at a different chemical shift compared to the C1 proton of its isomer, as it is flanked by a methylene group and another methine group. The two -CH₂OH groups (at C1 and C4) will also produce distinct signals.

• ¹³C NMR Predictions:

  • Both isomers will exhibit four distinct carbon signals.

  • The key differentiator is the chemical shift of the carbon atom bonded to the nitrogen. For 1-aminobutane-1,4-diol , the C1 signal will be influenced by both an oxygen and a nitrogen atom. For 2-amino-1,4-butanediol , the C2 signal will be shifted by the nitrogen, while the C1 and C4 signals will reflect carbons bonded to oxygen.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) will produce identical molecular ion peaks (M⁺) but different fragmentation patterns, which are invaluable for identification.

• Expected Fragmentation:

  • 1-Aminobutane-1,4-diol: Cleavage alpha to the C1 amine/hydroxyl group is likely, leading to the loss of fragments like •CH(NH₂)OH.

  • 2-Amino-1,4-butanediol: Fragmentation will likely occur on either side of the C2 carbon, leading to characteristic fragments resulting from the loss of •CH₂OH or •CH₂CH₂OH.

Part 3: Synthetic Strategies and Accessibility

The choice of synthetic route is often dictated by the availability of starting materials and the desired stereochemistry.

• Synthesis of 2-Amino-1,4-butanediol: This isomer is more commonly accessible, particularly in its chiral forms. A prevalent strategy involves the reduction of an L-homoserine derivative. Commercially available building blocks like (S)-(-)-2-(Boc-amino)-1,4-butanediol serve as versatile starting points for more complex molecules.[4][5] This availability stems from the natural abundance of its amino acid precursor.

• Synthesis of 1-Aminobutane-1,4-diol: Synthetic routes to this isomer are less established. A plausible approach could involve the reductive amination of a 4-hydroxy-1-oxobutane derivative or the controlled reduction of a corresponding nitro or azide precursor.[6]

Caption: Divergent synthetic approaches.

Part 4: Applications and Biological Relevance

The utility of these isomers in drug discovery and materials science is directly tied to their structure.

• 2-Amino-1,4-butanediol: Due to its origins in the chiral pool, this isomer is a valuable building block in asymmetric synthesis . Its derivatives are used to create chiral ligands for metal-catalyzed reactions and as scaffolds for pharmaceuticals where precise stereochemistry is required for target engagement.[4]

• 1-Aminobutane-1,4-diol: While less explored, the unique 1,1-amino alcohol motif offers potential as a precursor for novel heterocyclic compounds and as a ligand for coordination chemistry. Its structural similarity to neurotransmitter precursors like 4-amino-1-butanol (a GABA analogue) suggests potential for investigation in neuropharmacology.[7]

Part 5: Experimental Protocol: Differentiation by GC-MS

This section provides a robust, self-validating protocol for the unambiguous identification and differentiation of 1-aminobutane-1,4-diol and 2-amino-1,4-butanediol. The causality behind each step is explained to ensure technical integrity.

Objective:

To separate and identify 1-aminobutane-1,4-diol and 2-amino-1,4-butanediol in a sample mixture using Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization.

Rationale for Derivatization:

Both target molecules are polar and contain active hydrogens (-OH, -NH₂), making them non-volatile and prone to poor peak shape in GC. Silylation with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the active hydrogens with trimethylsilyl (TMS) groups. This increases volatility and thermal stability, resulting in sharp, symmetrical peaks and reproducible retention times.

Materials:

• Sample containing one or both isomers

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine (reaction solvent)

• Ethyl Acetate (GC injection solvent)

• GC vials (2 mL) with inserts

• Heating block or oven

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the sample into a GC vial.

  • Causality: Precise measurement ensures the derivatization reaction is not overloaded and that the final concentration is suitable for the detector.

• Derivatization:

  • Add 100 µL of anhydrous pyridine to dissolve the sample.

  • Causality: Pyridine acts as a solvent and a catalyst, scavenging the HCl byproduct of the reaction.

  • Add 100 µL of BSTFA + 1% TMCS to the vial.

  • Causality: BSTFA is the silylating agent. The TMCS catalyst accelerates the reaction, ensuring complete derivatization of all active hydrogens.

  • Securely cap the vial and heat at 70°C for 30 minutes.

  • Causality: Heating drives the reaction to completion.

  • Cool the vial to room temperature. Dilute with 800 µL of ethyl acetate.

  • Causality: Dilution brings the sample to an appropriate concentration for injection and ensures compatibility with the GC inlet.

• GC-MS Analysis:

  • Instrument: Capillary GC-MS system.

  • Column: A mid-polarity column, such as a DB-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.

  • Causality: This column type provides good separation for a wide range of derivatized compounds.

  • Injection Volume: 1 µL, split mode (e.g., 20:1).

  • Inlet Temperature: 250°C.

  • Oven Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • Causality: The temperature program ensures separation of the isomers from the solvent and from each other, and finally cleans the column of any high-boiling components.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-550.

    • Scan Mode: Full Scan.

Data Interpretation:

• Retention Time: The two isomers will have different retention times. The exact order will depend on the specific interactions with the column's stationary phase, but they will be clearly resolved.

• Mass Spectra:

  • Acquire the mass spectrum for each peak.

  • Identify the molecular ion (M⁺) peak for the tris-TMS derivative (for 1-aminobutane-1,4-diol) and the bis-TMS derivative (for 2-amino-1,4-butanediol, assuming the amine is also derivatized).

  • Analyze the fragmentation patterns. Look for characteristic ions that correspond to the cleavage points unique to each structure, as discussed in Part 2.2.

Conclusion

While 1-aminobutane-1,4-diol and 2-amino-1,4-butanediol are simple structural isomers, the positional change of the amino group imparts a cascade of differences that are critical for scientific application. From their distinct stereochemical possibilities and synthetic accessibility to their unique spectroscopic fingerprints, each molecule presents a different set of opportunities and challenges. For the medicinal chemist, the choice between these isomers could mean the difference between a potent therapeutic and an inactive compound. For the materials scientist, it could alter polymer properties or catalytic activity. A thorough understanding of these core differences, validated by robust analytical methods, is therefore indispensable for innovation in the chemical sciences.

References

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An In-depth Technical Guide to 1-Aminobutane-1,4-diol (PubChem CID: 22053029)

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Aminobutane-1,4-diol is a bifunctional organic molecule featuring both a primary amine and two hydroxyl groups. This unique combination of functionalities imparts a range of chemical properties that make it an intriguing building block for various applications in chemical synthesis and materials science. This guide provides a comprehensive overview of the known physicochemical properties of 1-Aminobutane-1,4-diol, along with inferred safety and handling protocols based on structurally related compounds. Furthermore, potential synthetic pathways and applications are discussed, providing a technical resource for researchers interested in exploring the utility of this compound.

Chemical Identity and Physicochemical Properties

1-Aminobutane-1,4-diol is identified by the PubChem Compound ID (CID) 22053029.[1] Its fundamental properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C4H11NO2	PubChem[1]
Molecular Weight	105.14 g/mol	PubChem[1]
IUPAC Name	1-aminobutane-1,4-diol	PubChem[1]
CAS Number	400820-14-6	PubChem[1]
Canonical SMILES	C(CC(N)O)CO	PubChem[1]
InChI	InChI=1S/C4H11NO2/c5-4(7)2-1-3-6/h4,6-7H,1-3,5H2	PubChem[1]
InChIKey	DIORNGPTUKJRHG-UHFFFAOYSA-N	PubChem[1]
Computed XLogP3	-1.2	PubChem[1]
Hydrogen Bond Donor Count	3	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	3	PubChem[1]
Exact Mass	105.078978594 Da	PubChem[1]
Monoisotopic Mass	105.078978594 Da	PubChem[1]
Topological Polar Surface Area	66.5 Ų	PubChem[1]
Heavy Atom Count	7	PubChem[1]

Potential Synthetic Approaches

While specific literature detailing the synthesis of 1-Aminobutane-1,4-diol is not abundant, its structure suggests several plausible synthetic routes based on established organic chemistry principles. A potential retrosynthetic analysis is depicted below.

Caption: Retrosynthetic analysis of 1-Aminobutane-1,4-diol.

A feasible forward synthesis could involve the reduction of a nitrile group, a common method for preparing primary amines.

Proposed Experimental Protocol: Reduction of 3,4-Dihydroxybutanenitrile

This protocol is a generalized procedure and would require optimization for specific laboratory conditions.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, dissolve 3,4-dihydroxybutanenitrile in an appropriate anhydrous solvent such as tetrahydrofuran (THF) or diethyl ether.

• Reduction: Cool the solution to 0 °C in an ice bath. Slowly add a solution of a suitable reducing agent, such as lithium aluminum hydride (LiAlH4) in THF, to the stirred solution. The molar ratio of the reducing agent to the nitrile should be empirically determined, typically in excess.

• Reaction Monitoring: Allow the reaction to warm to room temperature and then gently reflux for a period determined by reaction monitoring via thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the flask to 0 °C and cautiously quench the excess reducing agent by the sequential addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup).

• Isolation: Filter the resulting aluminum salts and wash them thoroughly with the reaction solvent. Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude 1-Aminobutane-1,4-diol can be purified by techniques such as distillation under reduced pressure or column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane).

Caption: Proposed workflow for the synthesis of 1-Aminobutane-1,4-diol.

Potential Applications

The bifunctional nature of 1-Aminobutane-1,4-diol suggests its utility in several areas of chemical research and development:

• Pharmaceutical Synthesis: The amino alcohol motif is a common feature in many biologically active molecules. This compound could serve as a chiral building block (if resolved into its enantiomers) or as a scaffold for the synthesis of novel drug candidates.

• Polymer Chemistry: The presence of two hydroxyl groups and a primary amine allows for its use as a monomer or cross-linking agent in the synthesis of polyesters, polyamides, and polyurethanes, potentially imparting hydrophilicity and other desirable properties to the resulting polymers.

• Ligand Synthesis: The vicinal amino and hydroxyl groups can act as chelating agents for metal ions, making it a candidate for the synthesis of novel ligands for catalysis or metal sequestration.

Safety and Handling

As there is no specific Safety Data Sheet (SDS) for 1-Aminobutane-1,4-diol, the following guidelines are based on the known hazards of structurally similar compounds such as 1,4-butanediamine and other aminobutanol derivatives.[2][3][4][5]

• General Handling: Use in a well-ventilated area or under a chemical fume hood.[2][4] Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust, fume, gas, mist, vapors, or spray.[3][4] Wash hands thoroughly after handling.[2][3]

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

• First Aid Measures:

  • In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[2][3]

  • In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, call a physician.[2]

  • If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[2][3]

  • If swallowed: Clean mouth with water and drink plenty of water afterward. Get medical attention if symptoms occur.[2]

• Storage: Keep the container tightly closed in a dry and well-ventilated place.[2] It may be air-sensitive and hygroscopic.[2] Store under an inert atmosphere.[2]

• Incompatible Materials: Strong oxidizing agents, acids.[2][3][5]

Quality Control & Characterization

The identity and purity of synthesized 1-Aminobutane-1,4-diol should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy would confirm the chemical structure by showing the expected chemical shifts and coupling constants for the protons and carbons in the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the elemental composition by providing a highly accurate mass measurement.

• Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for the O-H, N-H, and C-N bonds.

• Chromatography: Gas chromatography (GC) or high-performance liquid chromatography (HPLC) can be used to assess the purity of the compound.

Conclusion

1-Aminobutane-1,4-diol represents a versatile yet under-explored chemical entity. The data available from its PubChem entry, combined with established principles of chemical synthesis and safety, provides a solid foundation for its further investigation. This guide aims to equip researchers with the necessary information to handle, synthesize, and explore the potential applications of this promising bifunctional molecule.

References

• PubChem. (n.d.). 1-Aminobutane-1,4-diol. National Center for Biotechnology Information. Retrieved from [Link]

• Covestro. (n.d.). Safety Data Sheet. Retrieved from [Link]

• MDPI. (n.d.). Increasing 1,4-Diaminobutane Production in Escherichia coli by Optimization of Cofactor PLP and NADPH Synthesis. Retrieved from [Link]

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• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]

Mechanistic Interplay: 4-Hydroxybutanal and the Transient Hemiaminal Interface

Executive Summary

This technical guide elucidates the structural and reactive relationship between 4-hydroxybutanal (4-HB) and its ammoniated adduct, 1-aminobutane-1,4-diol . While 4-HB is a known metabolite of 1,4-butanediol and a precursor to Gamma-hydroxybutyrate (GHB), 1-aminobutane-1,4-diol represents a transient hemiaminal intermediate. This species acts as a critical bifurcation point: it determines whether the pathway proceeds toward oxidative metabolism (GHB formation) or reductive cyclization (pyrrolidine synthesis).

Target Audience: Medicinal Chemists, Metabolic Engineers, and Pharmacologists.

Part 1: The Equilibrium Landscape

Structural Tautomerism of 4-Hydroxybutanal

4-Hydroxybutanal (

) does not exist primarily as a linear aldehyde in solution. It undergoes rapid intramolecular cyclization to form 2-hydroxytetrahydrofuran (2-HTHF) . This equilibrium is driven by the entropic favorability of forming a five-membered ring.

• Linear Form: Highly reactive electrophile; substrate for Aldehyde Dehydrogenase (ALDH).

• Cyclic Form (2-HTHF): The predominant species in aqueous solution (>90%), acting as a "reservoir" for the aldehyde.

The Genesis of 1-Aminobutane-1,4-diol

When 4-hydroxybutanal encounters ammonia (

) or primary amines in a biological or synthetic context, a nucleophilic attack occurs at the carbonyl carbon.

The resulting species, 1-aminobutane-1,4-diol , is a hemiaminal .

• C1 Position: Possesses both a hydroxyl (-OH) and an amino (-NH2) group.

• C4 Position: Retains the original hydroxyl group from the butanal chain.

Key Insight: Unlike stable aminals formed from secondary amines, this primary hemiaminal is thermodynamically unstable. It spontaneously dehydrates to form an imine (

), which subsequently cyclizes.[1]

Visualization of the Equilibrium Triad

The following diagram illustrates the dynamic interchange between the oxidative pathway (GHB) and the nitrogen-incorporating pathway (Pyrrolidines), mediated by the hemiaminal.

Figure 1: The mechanistic bifurcation. 4-Hydroxybutanal oscillates between linear and cyclic forms until intercepted by ammonia to form the hemiaminal or oxidized to GHB.[2][3]

Part 2: Synthetic & Metabolic Implications

The "Missing Link" in Pyrrolidine Synthesis

1-aminobutane-1,4-diol is the obligate intermediate in the conversion of hydroxy-aldehydes to pyrrolidines. In drug development, this pathway is exploited to synthesize proline analogs or GABA-mimetics.

• Mechanism: The hydroxyl group at C4 attacks the imine formed at C1 (after the hemiaminal dehydrates).

• Stability: The hemiaminal cannot be isolated as a solid. Attempts to isolate it result in polymerization or reversion to the aldehyde.

Metabolic Toxicity and GHB

In vivo, 1,4-butanediol is oxidized to 4-hydroxybutanal.

• Standard Pathway: 4-hydroxybutanal

  GHB.

• Divergent Pathway: In the presence of high intracellular ammonia or specific amine donors, 4-hydroxybutanal converts to 1-aminobutane-1,4-diol.

  • This diverts flux away from GHB production.

  • However, the resulting pyrrolinium compounds can be reactive and potentially cytotoxic.

Data Summary: Stability Profiles

Species	Structure Type	Stability	Primary Fate
4-Hydroxybutanal	Aldehyde	Low (Tautomerizes)	Oxidation to GHB or Cyclization to 2-HTHF
2-Hydroxytetrahydrofuran	Cyclic Hemiacetal	High (Equilibrium dominant)	Hydrolysis back to Aldehyde
1-Aminobutane-1,4-diol	Hemiaminal	Very Low (Transient)	Dehydration to Imine
-Pyrroline	Cyclic Imine	Moderate	Oxidation to GABA or reduction to Pyrrolidine

Part 3: Experimental Protocol - Kinetic Trapping

Objective: Since 1-aminobutane-1,4-diol cannot be isolated, its existence must be proven via in situ kinetic trapping using reductive amination. This protocol "locks" the transient hemiaminal/imine into a stable amine.

Reagents

• Substrate: 2-Hydroxytetrahydrofuran (Commercial equilibrium mixture).

• Amine Source: Ammonium Acetate (

  ).

• Trapping Agent: Sodium Cyanoborohydride (

  ) - Selectively reduces imines/hemiaminals without reducing the aldehyde as rapidly at pH 6.

• Solvent: Methanol (anhydrous).

Step-by-Step Methodology

• Preparation: Dissolve 2-hydroxytetrahydrofuran (1.0 mmol) in Methanol (5 mL) at 0°C.

• Amine Addition: Add Ammonium Acetate (5.0 mmol, 5 eq) to shift equilibrium toward the hemiaminal.

  • Mechanistic Note: Excess ammonia drives the formation of 1-aminobutane-1,4-diol via Le Chatelier's principle.

• Equilibration: Stir for 15 minutes at 0°C. The solution now contains a transient population of 1-aminobutane-1,4-diol and its dehydrated imine.

• Trapping (Reduction): Add

  (1.5 mmol).

  • Reaction: The hydride attacks the

    bond of the imine (formed from the hemiaminal).

  • Product: 4-amino-1-butanol (Stable).

• Quenching: Adjust pH to <2 with 1M HCl to destroy excess hydride.

• Analysis: Neutralize and analyze via GC-MS or LC-MS.

  • Target Peak: 4-amino-1-butanol (

    ).

  • Interpretation: Detection of 4-amino-1-butanol confirms the transient existence of the 1-aminobutane-1,4-diol/imine complex.

Experimental Workflow Diagram

Figure 2: Kinetic trapping workflow. The unstable hemiaminal is intercepted by hydride reduction to yield a stable, detectable amino-alcohol.

References

• National Center for Biotechnology Information (NCBI). (2025). Central effects of 1,4-butanediol are mediated by GABA(B) receptors via its conversion into gamma-hydroxybutyric acid.[3][4] PubMed. Available at: [Link]

• Taylor & Francis. (2023). Hemiaminal Formation and Stability in Organic Synthesis.[5] Knowledge Centers.[6] Available at: [Link]

• American Chemical Society (ACS). (2020). New Strategies for the Transition-Metal Catalyzed Synthesis of Aliphatic Amines (Hemiaminal Trapping). Chemical Reviews. Available at: [Link]

• National Institutes of Health (NIH). (2012). An enzyme-trap approach allows isolation of intermediates in cobalamin biosynthesis.[7] PubMed Central. Available at: [Link]

Sources

• 1. Hemiaminal - Wikipedia [en.wikipedia.org]
• 2. Butanediol conversion to gamma-hydroxybutyrate markedly reduced by the alcohol dehydrogenase blocker fomepizole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The synthesis and introduction of 1,4-Butanediol_Chemicalbook [chemicalbook.com]
• 4. Central effects of 1,4-butanediol are mediated by GABA(B) receptors via its conversion into gamma-hydroxybutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stable Hemiaminals with a Cyano Group and a Triazole Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. An enzyme-trap approach allows isolation of intermediates in cobalamin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The Imperative of Precision in Chemical Nomenclature

An In-depth Technical Guide to the IUPAC Naming Conventions for Aminobutanediol Isomers

In the realms of chemical research and pharmaceutical development, the unambiguous identification of a molecule is paramount. A compound's name is its universal identifier, linking its structure to its function, properties, and biological activity. This necessity for precision is magnified when dealing with isomers—molecules sharing the same chemical formula but differing in the spatial arrangement of their atoms. Stereoisomers, in particular, can exhibit dramatically different pharmacological and toxicological profiles, making their precise designation a matter of efficacy and safety.

This guide provides a comprehensive exploration of the International Union of Pure and Applied Chemistry (IUPAC) naming conventions as applied to the isomers of aminobutanediol. As a polyfunctional molecule with multiple chiral centers, aminobutanediol serves as an excellent model for illustrating the systematic and logical framework of IUPAC nomenclature. We will deconstruct the process of naming, from identifying the principal functional groups to assigning stereochemical descriptors, providing researchers, scientists, and drug development professionals with a robust framework for naming complex chiral molecules.

Part 1: Core Principles of IUPAC Nomenclature for Polyfunctional Molecules

The IUPAC system provides a hierarchical set of rules to ensure that every distinct compound has a unique and descriptive name. For a molecule like aminobutanediol, which contains both hydroxyl (-OH) and amino (-NH₂) functional groups, the first step is to establish a clear order of precedence.

Pillar 1: Establishing the Principal Functional Group

The choice of the parent name and its suffix is determined by the principal functional group, which is assigned based on a pre-defined priority order. In cases where a molecule contains multiple types of functional groups, the group with the highest priority dictates the suffix of the name.[1] For aminobutanediol, the relevant groups are alcohols and amines. According to IUPAC rules, alcohols have a higher priority than amines.[1][2]

• Causality: This priority system is the bedrock of systematic nomenclature, preventing ambiguity. By designating the hydroxyl groups as the principal functional group, the parent name will be a derivative of "butanediol." Consequently, the amino group is treated as a substituent and is indicated by the prefix "amino-".[2]

Pillar 2: Numbering the Parent Carbon Chain

Once the principal functional group is identified, the parent carbon chain—the longest continuous chain containing the principal functional groups—must be numbered. The numbering convention is designed to assign the lowest possible locants (numbers) to the principal functional groups.

Protocol for Numbering:

• Identify the longest continuous carbon chain that contains the maximum number of principal functional groups. For aminobutanediol, this is a four-carbon chain (butane).

• Number the chain from the end that gives the locants of the hydroxyl groups the lowest possible numbers.

• If there is a tie in numbering the principal functional groups, the chain is numbered to give the lowest locants to any multiple bonds (not applicable here), and then to the substituents (the amino group).

For example, in 2-amino-1,4-butanediol, the chain is numbered from the end closest to the hydroxyl group at position 1, making the locants for the diol 1 and 4.

Workflow for Naming a Polyfunctional Compound

The following diagram illustrates the logical workflow for determining the base name of a polyfunctional molecule like aminobutanediol.

Caption: Decision workflow for CIP priority and R/S configuration assignment.

Part 3: Systematic Nomenclature of Aminobutanediol Isomers

By combining the principles of parent chain naming and stereochemical designation, we can systematically name all possible isomers of aminobutanediol. The first step is to identify the possible constitutional isomers based on the positions of the hydroxyl and amino groups on the four-carbon chain.

Constitutional Isomers and Their Stereoisomers

There are several constitutional isomers of aminobutanediol. For each, we must identify the number of chiral centers to determine the number of possible stereoisomers (2ⁿ, where n is the number of chiral centers).

Constitutional Isomer	Structure (Basic Connectivity)	Chiral Centers	Number of Stereoisomers
1-Aminobutane-2,3-diol	H₂N-C1-C2(OH)-C3(OH)-C4	C2, C3	4 (2 pairs of enantiomers)
2-Aminobutane-1,3-diol	C1(OH)-C2(NH₂)-C3(OH)-C4	C2, C3	4 (2 pairs of enantiomers)
2-Aminobutane-1,4-diol	C1(OH)-C2(NH₂)-C3-C4(OH)	C2	2 (1 pair of enantiomers)
3-Aminobutane-1,2-diol	C1(OH)-C2(OH)-C3(NH₂)-C4	C2, C3	4 (2 pairs of enantiomers)
4-Aminobutane-1,2-diol	C1(OH)-C2(OH)-C3-C4(NH₂)	C2	2 (1 pair of enantiomers)
4-Aminobutane-1,3-diol	C1(OH)-C2-C3(OH)-C4(NH₂)	C3	2 (1 pair of enantiomers)

Detailed IUPAC Naming of Key Isomers

Below is a systematic breakdown of the IUPAC names for the stereoisomers of two representative constitutional isomers.

Case Study 1: 2-Aminobutane-1,4-diol

This isomer has one chiral center at C2. Therefore, it exists as a pair of enantiomers. [3][4]

• Parent Name: Butane-1,4-diol. The hydroxyl groups are at positions 1 and 4.

• Substituent: An amino group at position 2.

• Base Name: 2-Aminobutane-1,4-diol.

• Stereochemistry (at C2):

  • Groups: -H, -NH₂, -CH₂OH (C1), -CH₂CH₂OH (C3-C4).

  • Priorities:

    • -NH₂ (N atomic number > C)

    • -CH₂OH (At C1, O > H on C3)

    • -CH₂CH₂OH

    • -H

  • Configurations:

    • (2S)-2-Aminobutane-1,4-diol: When the H is pointing away, the path 1 -> 2 -> 3 is counter-clockwise. [4] * (2R)-2-Aminobutane-1,4-diol: When the H is pointing away, the path 1 -> 2 -> 3 is clockwise.

Case Study 2: 1-Aminobutane-2,3-diol

This isomer has two chiral centers (C2 and C3), leading to four possible stereoisomers.

• Parent Name: Butane-2,3-diol.

• Substituent: An amino group at position 1.

• Base Name: 1-Aminobutane-2,3-diol.

• Stereochemistry (at C2 and C3): The R/S configuration must be determined for each center independently. This results in four stereoisomers:

  • (2R, 3R)-1-Aminobutane-2,3-diol

  • (2S, 3S)-1-Aminobutane-2,3-diol

  • (2R, 3S)-1-Aminobutane-2,3-diol

  • (2S, 3R)-1-Aminobutane-2,3-diol

Conclusion

The IUPAC nomenclature provides a rigorous and logical system for the unique identification of chemical compounds, an absolute necessity in the fields of research and drug development. By systematically applying the rules of priority for functional groups and the Cahn-Ingold-Prelog conventions for stereochemistry, we can precisely name each unique isomer of aminobutanediol. This detailed approach, moving from constitutional structure to absolute spatial configuration, ensures that communication among scientists is clear, accurate, and universally understood, thereby upholding the principles of scientific integrity and reproducibility.

References

• Cahn–Ingold–Prelog priority rules. (2024). In Wikipedia. Retrieved from [Link]

• OpenOChem Learn. (n.d.). CIP (Cahn-Ingold-Prelog) Priorities. Retrieved from [Link]

• Cahn–Ingold–Prelog priority rules. (2021, April 2). In ScienceDaily. Retrieved from [Link]

• Scribd. (n.d.). Cahn-Ingold-Prelog Priority Rules. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). CIP Rules and R/S Stereodescriptors. Retrieved from [Link]

• Walker, M. A. (2015, September 13). IUPAC Nomenclature 2: Priority Groups Alcohols and Amines [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2020, July 1). 12.2: Naming alcohols, amines and amides. Retrieved from [Link]

• University of Wisconsin-Platteville. (n.d.). IUPAC Rules. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14325613, 2-Amino-1,4-butanediol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14325612, (2S)-2-Amino-1,4-butanediol. Retrieved from [Link]

• Chemistry Steps. (n.d.). Naming Amines: Systematic and Common Nomenclature. Retrieved from [Link]

• No Brain Too Small. (n.d.). Naming Organic Molecules. Retrieved from [Link]

• Revision.my. (n.d.). Isomers and Naming Based on According to IUPAC Nomenclature. Retrieved from [Link]

• Save My Exams. (2023). Stereoisomerism | Cambridge (CIE) A Level Chemistry Revision Notes. Retrieved from [Link]

• Stereoisomerism. (2024). In Wikipedia. Retrieved from [Link]

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• 1. nobraintoosmall.co.nz [nobraintoosmall.co.nz]
• 2. Naming Amines: Systematic and Common Nomenclature - Chemistry Steps [chemistrysteps.com]
• 3. 2-Amino-1,4-butanediol | C4H11NO2 | CID 14325613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (2S)-2-Amino-1,4-butanediol | C4H11NO2 | CID 14325612 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 2-Amino-1,4-butanediol (ABD) as a Stable Surrogate in Bioactive Synthesis

This Application Note and Protocol Guide details the use of 2-Amino-1,4-butanediol (ABD) as a stable chemical surrogate in research and drug development.

Executive Summary

2-Amino-1,4-butanediol (ABD) , also known as Homoserinol , is a critical C4 chiral building block used as a stable surrogate for unstable metabolic intermediates—specifically L-aspartate-β-semialdehyde (ASA) and homoserine lactone . While ASA is a pivotal hub in the biosynthesis of essential amino acids (Lysine, Methionine, Threonine), it is chemically volatile and prone to rapid dimerization/polymerization, making it unsuitable for direct use as a reagent.

ABD overcomes this limitation by providing a chemically inert, shelf-stable scaffold that retains the stereochemical integrity of the aspartate backbone. It can be selectively activated in situ to access:

• Pyrrolidines & Iminosugars: Potent glycosidase inhibitors.

• Peptidomimetics: Protease-resistant hydroxyethylene isosteres.

• Chiral Heterocycles: Precursors for ethambutol-like antimicrobials.

This guide provides the rationale, mechanistic pathways, and validated protocols for utilizing ABD in high-value synthetic workflows.

Mechanistic Rationale: The "Surrogate" Advantage

The Stability Problem

In metabolic pathways, Aspartate-β-semialdehyde (ASA) is the branch point for the "Aspartate Family." However, researchers cannot purchase or store ASA because its aldehyde group reacts intramolecularly with the amine to form unstable imines or dimers.

The ABD Solution

ABD is the reduced form of ASA. It effectively "masks" the reactive aldehyde as a primary alcohol.

• Stability: The lack of a carbonyl group prevents self-polymerization.

• Reactivity: ABD possesses three functional handles: a primary amine (

  ), a primary alcohol ( ), and a secondary alcohol ( or stereocenter).

• Activation: The primary alcohol at C4 can be selectively oxidized back to the aldehyde or activated (e.g., tosylation) to trigger cyclization, effectively regenerating the "ASA equivalent" only when needed inside the reaction vessel.

Pathway Visualization

The following diagram illustrates how ABD acts as the stable bridge between raw materials (Aspartate) and complex targets (Pyrrolidines/Peptides), bypassing the unstable ASA intermediate.

Figure 1: ABD bypasses the unstable Aspartate-β-semialdehyde intermediate, offering a stable entry point to bioactive heterocycles and peptidomimetics.

Technical Specifications & Handling

Property	Specification	Notes
CAS Number	4426-52-2	Often sold as the hydrochloride salt.
Molecular Weight	105.14 g/mol	Small, atom-economical scaffold.
Chirality	(S)- or (R)- enantiomers	(S)-ABD is derived from L-Aspartic acid.
Solubility	Water, Methanol, DMSO	Highly polar; poor solubility in non-polar solvents (Hexane/DCM).
Storage	-20°C, Desiccated	Hygroscopic. Store under inert gas (Argon) to prevent amine oxidation.
pKa	~9.5 (Amine)	Amine must be protected (Boc/Fmoc) for selective hydroxyl chemistry.

Experimental Protocols

Protocol A: Synthesis of Chiral 3-Hydroxypyrrolidines (Iminosugars)

Objective: Use ABD to synthesize 3-hydroxypyrrolidine, a core scaffold for glycosidase inhibitors (e.g., Castanospermine analogs), via a "self-validating" cyclization.

Reagents:

• (S)-2-Amino-1,4-butanediol (ABD)

• Di-tert-butyl dicarbonate (

  )

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Potassium tert-butoxide (KOtBu)

Step-by-Step Workflow:

• N-Protection (Self-Validation Step):

  • Dissolve ABD (10 mmol) in water/dioxane (1:1). Add

    (2.5 eq) and (1.1 eq).

  • Stir at RT for 12h.

  • Validation: TLC (MeOH/DCM 1:9) should show disappearance of the ninhydrin-positive baseline spot and appearance of a less polar, UV-active spot.

  • Result: N-Boc-2-amino-1,4-butanediol.

• Selective O-Activation:

  • Dissolve N-Boc-ABD in dry Pyridine at 0°C.

  • Add TsCl (1.1 eq) dropwise. Crucial: The primary alcohol at C4 is sterically more accessible than the C1 alcohol (adjacent to the Boc-amine).

  • Stir at 0°C for 4h.

  • Why: Selective tosylation of the C4-OH creates a leaving group at the distal end, setting up the cyclization.

• Cyclization (Ring Closure):

  • Dissolve the crude monotosylate in dry THF.

  • Add KOtBu (1.2 eq) at 0°C to deprotonate the carbamate nitrogen.

  • Warm to RT. The nitrogen anion attacks C4, displacing the tosyl group.

  • Result: N-Boc-3-hydroxypyrrolidine.

• Deprotection:

  • Treat with TFA/DCM (1:1) to yield the free 3-hydroxypyrrolidine salt.

Data Output:

Compound	Yield (%)	1H NMR Diagnostic

| N-Boc-ABD | >95% |

1.44 (s, 9H, Boc) | | Monotosylate | 75-85% | 2.45 (s, 3H, Ar-Me), 7.8 (d, 2H, Ar) | | 3-Hydroxypyrrolidine | 60-70% | 4.4 (m, 1H, CH-OH), 3.0-3.4 (m, 4H, Ring) |[1]

Protocol B: ABD as a Peptide Isostere (Hydroxyethylene Surrogate)

Objective: Incorporate ABD into a peptide backbone to create a non-cleavable transition-state mimic (Aspartate isostere).

Rationale: Proteases cleave amide bonds. Replacing the

bond with a linker (derived from ABD) mimics the tetrahedral transition state of hydrolysis but cannot be cleaved, creating a potent inhibitor.

Workflow:

• Primary Alcohol Oxidation:

  • Protect the amine (Fmoc) and the secondary alcohol (TBS) of ABD.

  • Oxidize the primary alcohol (C4) to the aldehyde using Dess-Martin Periodinane.

  • Note: This generates the "Aspartate Semialdehyde" equivalent in situ.

• Wittig Extension:

  • React the aldehyde immediately with a stabilized ylide to extend the carbon chain (mimicking the downstream amino acid).

• Incorporation:

  • The resulting scaffold is Fmoc-deprotected and coupled to the growing peptide chain using standard Solid Phase Peptide Synthesis (SPPS).

Critical Control Points & Troubleshooting

• Racemization Risk: Unlike Aspartate aldehydes, ABD is resistant to racemization during storage. However, during Step 2 of Protocol A (Tosylation), ensure the temperature remains < 5°C to prevent O-to-N migration or elimination reactions.

• Hygroscopicity: ABD absorbs water rapidly. Weighing must be done quickly or in a glovebox. Wet ABD will quench activating agents (TsCl, MsCl), leading to poor yields.

• Validation:

  • NMR: Look for the distinct diastereotopic protons at C1 and C4. In the cyclic pyrrolidine product, these simplify into ring methylene signals.

  • Mass Spec: The cyclization results in a loss of mass equivalent to HOTs (Toluene sulfonic acid) or HCl, depending on the method.

References

• Synthesis of Pyrrolidines

  • Title: Recent Advances in the Synthesis of Pyrrolidines.
  • Source: Organic Chemistry Portal / ResearchG

  • URL:[Link]

• Peptidomimetics & Backbone Surrogates

  • Title: Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis.[2]

  • Source: PMC (PubMed Central).

  • URL:[Link]

• Aspartate-Semialdehyde Enzymology

  • Title: A structural basis for the mechanism of aspartate-β-semialdehyde dehydrogenase.[3][4]

  • Source: NIH / PubMed.

  • URL:[Link]

• 1,4-Butanediol Pharmacology (Contextual)

  • Title: Central effects of 1,4-butanediol are mediated by GABA(B) receptors via its conversion into gamma-hydroxybutyric acid.[5]

  • Source: PubMed.

  • URL:[Link]

Sources

• 1. Gamma-hydroxybutyrate (GHB), 1,4-butanediol (1,4BD), and gamma-butyrolactone (GBL) intoxication: A state-of-the-art review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A structural basis for the mechanism of aspartate-β-semialdehyde dehydrogenase from Vibrio cholerae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US8067214B2 - Compositions and methods for the biosynthesis of 1,4-butanediol and its precursors - Google Patents [patents.google.com]
• 5. Central effects of 1,4-butanediol are mediated by GABA(B) receptors via its conversion into gamma-hydroxybutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing pH for Amino-Diol Aqueous Stability

Executive Summary & Core Directive

The Central Challenge: Amino-diols (e.g., Fingolimod analogs, Sphingosine derivatives, and Tromethamine-based actives) present a unique "Solubility-Stability Paradox."

• The Amine (

  ): In aqueous solution, the protonated ammonium form ( ) is generally more soluble and resistant to oxidative attack. The free base ( ) is prone to N-oxidation and has lower aqueous solubility.

• The Diol Moiety: Provides polarity but can participate in intramolecular cyclization or complexation with metal ions, catalyzing degradation.

Core Directive: Do not guess the pH. You must experimentally determine the pH of Maximum Stability (

) . For most amino-diols, this lies in the slightly acidic range (pH 4.0 – 6.0), where the amine is protonated, suppressing the nucleophilic free base without triggering acid-catalyzed hydrolysis of auxiliary functional groups.

Diagnostic Workflow: Where to Start

Before adjusting your formulation, execute this diagnostic logic to categorize your instability issue.

Decision Matrix: The Stability/Solubility Trade-off

Figure 1: Diagnostic decision tree for common amino-diol solution failures. Color coding indicates severity (Red=Critical Physical Failure, Yellow=Chemical Degradation).

Technical Troubleshooting Guide

Issue 1: "My solution turns yellow over time."

Diagnosis: Oxidative Degradation (N-Oxidation). Mechanism: The free amine lone pair attacks dissolved oxygen or peroxides, forming N-oxides or imines. This reaction is often catalyzed by trace transition metals (Cu, Fe) interacting with the diol chelating site. The Fix:

• Protonate the Amine: Shift pH to 1.5–2.0 units below the amine

  . The protonated ammonium ( ) has no lone pair available for oxidation.

• Chelation: Add 0.05% w/v Disodium EDTA to sequester trace metals.

• Inerting: Sparging with Nitrogen is insufficient for long-term storage; ensure headspace is

  .

Issue 2: "Crystals appear after 24 hours at 4°C."

Diagnosis: pH-Dependent Solubility Crash. Mechanism: Amino-diols are often weak bases. At

, 50% of the molecule exists as the neutral free base, which is significantly less soluble in water than the ionized salt form. Cooling the solution (4°C) lowers the kinetic solubility limit, causing the neutral fraction to crash out. The Fix:

• Target pH: Maintain

  .

• Example: If

  , target . At pH 6.0, the ratio of soluble salt to insoluble base is 100:1.

Issue 3: "The pH drifts down during storage."

Diagnosis: Maillard Reaction or Aldehyde Contamination. Mechanism: If your formulation contains reducing sugars or excipients (like PEG) that degrade into aldehydes, the amino group will react to form Schiff bases, releasing protons or consuming buffer species. The Fix:

• Screen excipients for peroxide/aldehyde content.

• Switch to a buffer with a

  close to the target pH (e.g., Acetate for pH 5.0, Histidine for pH 6.0). Avoid Phosphate if calcium is present (precipitation risk).

Master Protocol: Constructing the pH-Rate Profile

To scientifically validate the optimal pH, you must build a pH-Rate Profile. This is the gold standard for stability optimization.

Experimental Design

Parameter	Specification
Concentration	0.1 mg/mL to 1.0 mg/mL (Active Pharmaceutical Ingredient)
Temperature	Isothermal stress at 40°C, 50°C, 60°C (Arrhenius extrapolation)
Buffer System	Universal Buffer Mix: Citric Acid / Phosphate / Borate (maintains constant ionic strength across pH 2–10)
Timepoints	T=0, 24h, 72h, 168h (1 week), 336h (2 weeks)
Detection	HPLC-UV or LC-MS (monitor loss of parent peak)

Step-by-Step Workflow

• Buffer Preparation: Prepare 50mM buffers at pH 2.0, 4.0, 6.0, 8.0, and 10.0. Ensure ionic strength is adjusted with NaCl.

• Spiking: Spike the amino-diol stock solution into each buffer.

• Incubation: Aliquot into HPLC vials; seal and place in stability chambers.

• Quantification: Analyze samples. Calculate the pseudo-first-order rate constant (

  ) for degradation at each pH.

• Plotting: Plot

  vs. pH.

Workflow Visualization

Figure 2: Sequential workflow for determining the pH of maximum stability (

).

Frequently Asked Questions (FAQ)

Q: Can I use Phosphate Buffered Saline (PBS) at pH 7.4? A: Proceed with caution. While physiological, pH 7.4 is often close to the

of amino-diols (typically 7.5–9.0). This leaves a significant fraction (~10-40%) of the drug as the free base, accelerating oxidation. Unless IV injection pain is a major concern, formulating at pH 5.0–6.0 is usually superior for shelf-life.

Q: Why does my HPLC peak split at high pH? A: This is likely epimerization or acyl migration (if esters are present). However, for pure amino-diols, peak splitting often indicates the separation of the free base and ionized forms on the column if the mobile phase pH is not controlled. Ensure your mobile phase pH is at least 2 units away from the drug's

.

Q: Does light affect amino-diol stability? A: Yes. Amines can undergo photo-oxidative deamination. If your stress test shows degradation at all pH levels, repeat the study with foil-wrapped vials (Dark Control) to rule out photodegradation. Reference ICH Q1B for photostability testing protocols [1].

References

• ICH Expert Working Group. ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation, 2003.

• Connors, K. A., Amidon, G. L., & Stella, V. J.Chemical Stability of Pharmaceuticals: A Handbook for Pharmacists. Wiley-Interscience, 1986.

• Waterman, K. C., et al. "Stabilization of Pharmaceuticals to Oxidative Degradation." Pharmaceutical Development and Technology, vol. 7, no. 1, 2002, pp. 1–32.

• Rylander, P. N.Oxidation of Amines. In: Catalytic Hydrogenation over Platinum Metals. Academic Press, 1967.

Technical Support Center: Stability Management for 1-Aminobutane-1,4-Diol

Case ID: #OX-AMDIOL-001

Status: Open

Priority: Critical (Air-Sensitive/Transient Intermediate)

Executive Summary: The Hemiaminal Paradox

Welcome to the Technical Support Center. You are dealing with 1-aminobutane-1,4-diol , a species that presents a dual stability challenge. Chemically, this molecule is a hemiaminal (the hydrate of the imine derived from 4-hydroxybutanal and ammonia).

It exists in a delicate equilibrium with its cyclic tautomer, 2-hydroxypyrrolidine . Your challenge is not just preventing oxidation, but preventing the oxidative shift of this equilibrium. If the open-chain amine oxidizes, the equilibrium is irreversibly driven toward degradation products, leading to polymerization and yellowing (Schiff base formation).

This guide treats your intermediate as a Class 1 Air-Sensitive Reagent .

Part 1: Diagnostic Matrix (Troubleshooting)

Identify your issue below to find the immediate remediation protocol.

Symptom	Probable Root Cause	Immediate Corrective Action
Solution turns pale yellow/brown	Autoxidation (Radical Chain): Dissolved is creating aminium radical cations, leading to imine oligomers.	Stop: Purge headspace with Argon immediately. Add antioxidant (e.g., BHT or Ascorbic Acid) if downstream chemistry permits.
Rapid viscosity increase	Polymerization: Oxidation of the primary alcohol to an aldehyde is triggering aldol-like condensations or Schiff base networking.	Cool: Lower reaction temperature to <-20°C. Dilute solution to reduce intermolecular collision frequency.
Inconsistent Yields	Metal Catalysis: Trace transition metals (Fe, Cu) in the solvent are catalyzing the radical oxidation of the amine.	Chelate: Add EDTA or use glass-distilled solvents. Avoid metal needles; use Teflon cannulas.
Loss of product on concentration	Thermodynamic Reversion: Removal of solvent shifts equilibrium back to ammonia and 4-hydroxybutanal (which then oxidizes).	Do Not Concentrate: Process the intermediate in situ. Never isolate a primary hemiaminal.

Part 2: The Mechanics of Oxidation (The "Why")

To prevent oxidation, you must understand the enemy. The oxidation of 1-aminobutane-1,4-diol proceeds via a Radical Autoxidation Mechanism , often catalyzed by trace metals or light.

• Initiation: A trace metal (

  ) or photon abstracts an electron from the nitrogen lone pair, forming an aminium radical cation .

• Propagation: This radical abstracts a hydrogen atom from the

  -carbon (C1), creating a carbon-centered radical.

• Reaction with Oxygen: The carbon radical reacts with dissolved triplet oxygen (

  ) to form a peroxy radical.

• Degradation: This collapses to an imine or amide, releasing hydrogen peroxide (

  ). The then further oxidizes the diol to complex mixtures.

Key Insight: The hemiaminal C1-H bond is electronically activated by both the nitrogen and oxygen atoms, making it exceptionally prone to this hydrogen abstraction [1, 5].

Part 3: Critical Workflows & Protocols

Protocol A: The "Argon Shield" (Solvent Degassing)

Standard nitrogen flushing is insufficient for this intermediate. You must remove dissolved oxygen using the Freeze-Pump-Thaw method.[1]

Applicability: Solvents < 500 mL. Equipment: Schlenk line, Liquid

, High-vacuum pump.

• Seal: Place solvent in a Schlenk flask. Fill only to 50% capacity to prevent shattering during freezing [6].[2]

• Freeze: Submerge flask in liquid nitrogen. Wait until solvent is solid.[2]

  • Critical: Do not open to vacuum while freezing; this can condense liquid oxygen (explosion hazard).

• Pump: Once frozen, open stopcock to high vacuum (0.1 mmHg) for 10–20 minutes.

• Thaw: Close stopcock. Remove from

  . Thaw in a tepid water bath. Gas bubbles will evolve.[2]

• Repeat: Perform 3 cycles .

• Backfill: Fill with Argon (heavier than air, providing a better "blanket" than Nitrogen).

Protocol B: In-Situ Generation & Trapping

Since 1-aminobutane-1,4-diol is thermodynamically unstable, "storage" is a fallacy. You must generate and use it immediately.

Workflow:

• Generation: Perform the reduction (e.g., of succinimide) or addition (ammonia + 4-hydroxybutanal) at -78°C .

• pH Buffering: Maintain a slightly acidic pH (5.0–6.0) if possible. Protonation of the amine (

  ) removes the lone pair electrons, shutting down the radical oxidation initiation step [5].

• Telescoping: Cannulate the cold solution directly into the next reaction vessel (e.g., reduction step or protection step) without exposure to atmosphere.

Part 4: Visualization (Pathway Logic)

The following diagram illustrates the "Death Spiral" of the intermediate and the intervention points.

Figure 1: The stability bifurcation. The central hemiaminal intermediate is in equilibrium with its cyclic form. Oxygen exposure drives the pathway upward toward irreversible degradation (Red), while inert handling allows for successful downstream trapping (Green).

Part 5: Frequently Asked Questions (FAQ)

Q: Can I use sparging instead of Freeze-Pump-Thaw? A: Only for large volumes (>1L) where FPT is impractical. Sparging (bubbling inert gas) is less effective at removing dissolved oxygen from the solvation shell. If you must sparge, use a fritted glass dispersion tube for at least 1 hour, not a simple needle [6, 8].

Q: Why does the literature sometimes refer to this as "2-hydroxypyrrolidine"? A: They are tautomers. In aqueous or protic solvents, the open chain (1-aminobutane-1,4-diol) cyclizes to 2-hydroxypyrrolidine. The cyclic form is slightly more resistant to oxidation but still fragile. You should treat them as the same hazard class [10].

Q: Will adding molecular sieves help? A: Use with caution. While sieves remove water (preventing hydrolysis), they can also act as surface catalysts for oxidation if not strictly metal-free. If you use sieves, ensure they are activated and cooled under Argon before adding to the solution [9].

References

• Vertex AI Search. (2025). Freeze-Pump-Thaw - The Schlenk Line Survival Guide. Retrieved from

• Vertex AI Search. (2025). Freeze-Pump-Thaw Degassing of Liquids. Retrieved from

• Vertex AI Search. (2025). Handling Air-Sensitive Reagents (Technical Bulletin AL-134). Retrieved from

• Vertex AI Search. (2025). Stabilization of Imines and Hemiaminals in Water. Retrieved from

• Vertex AI Search. (2025). Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines. Retrieved from

• Vertex AI Search. (2025). Degassing Solvents Guide. Retrieved from

• Vertex AI Search. (2025). Amine autoxidation in aqueous solution. Retrieved from

• Vertex AI Search. (2025). ExperimentDegas Documentation. Retrieved from

• Vertex AI Search. (2025). No-Air Techniques Guide. Retrieved from

• Vertex AI Search. (2025). Stable Hemiaminals: 2-Aminopyrimidine Derivatives. Retrieved from

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. depts.washington.edu [depts.washington.edu]

Resolving solubility issues of aminodiols in organic solvents

Status: Operational Operator: Senior Application Scientist Ticket ID: AD-SOL-001

Diagnostic Framework: The "Brick Dust" vs. "Honey" Paradox

Welcome. If you are here, you are likely facing one of two extremes: either your aminodiol is a crystalline solid that refuses to dissolve in anything but hot DMSO ("Brick Dust"), or it has turned into an intractable, sticky gum that refuses to crystallize ("Honey").

Aminodiols (e.g., sphingosines, serinol derivatives, chloramphenicol intermediates) present a unique solubility challenge due to their schizophrenic polarity . They possess a hydrophobic carbon backbone and a highly polar, H-bond-donating "head" (two hydroxyls + one amine).

• The Lattice Trap: In the solid state, the intermolecular Hydrogen Bonding Network (H-bond network) between the -NH and -OH groups creates an exceptionally high lattice energy. Non-polar solvents (DCM, Hexane) cannot break this network.

• The Water Trap: The polar groups make small aminodiols highly water-soluble, rendering standard extractions (EtOAc/Water) ineffective.

Interactive Decision Matrix

Use the following logic flow to determine your solvent strategy based on your molecule's specific structure.

Figure 1: Strategic decision tree for solvent selection based on aminodiol lipophilicity.

Troubleshooting Core (FAQs)

Issue A: "My aminodiol won't dissolve in DCM or THF for the reaction."

Diagnosis: The solvent cannot break the intermolecular H-bonds of the crystal lattice. DCM is a poor H-bond acceptor. The Fix: You must introduce a "Lattice Breaker."

• Strategy: Do not use pure DCM. Use a mixture of DCM:Methanol (9:1) or THF:Isopropanol (9:1) . The alcohol acts as a proton donor/acceptor to disrupt the crystal lattice, allowing the bulk organic solvent to solvate the hydrophobic chain.

• Advanced Tip: For extremely stubborn cases (like ceramides), add 5-10% Hexafluoroisopropanol (HFIP) . HFIP is a potent H-bond donor that breaks aggregates without being nucleophilic enough to interfere with most acylations [1].

Issue B: "I cannot extract my product from the aqueous layer."

Diagnosis: Your molecule is likely protonated (forming a salt) or is simply too polar for Ethyl Acetate/Ether. The Fix: The "Salting Out" + n-Butanol Protocol.

• Why it works: n-Butanol can hold up to 20% water, forming "inverse micelles" that solvate polar amines better than any other immiscible solvent [2].

• Protocol:

  • Saturate the aqueous phase with NaCl (solid) until no more dissolves. This increases the ionic strength, pushing the organic molecule out ("Salting Out").

  • Adjust pH to 10-11 (ensure you are above the pKa of the amine, typically ~9.5) using 2M NaOH. Crucial: If you extract at neutral pH, the amine remains protonated (water-soluble).

  • Extract 3x with n-Butanol .

  • Combine organic layers and concentrate. Note: n-Butanol has a high boiling point (117°C). Use azeotropic distillation with heptane to remove it on the rotovap.

Issue C: "My product 'oils out' during recrystallization."

Diagnosis: The "Oiling Out" phenomenon occurs when the Liquid-Liquid Phase Separation (LLPS) point is reached before the crystallization point. This happens because the melting point of your hydrated/solvated aminodiol is lower than the boiling point of your solvent [3]. The Fix: Trituration and Cloud Point Titration.

• Don't: Cool the solution rapidly. This traps impurities in the oil droplets.[1][2]

• Do: Use the "Solvent Switching" Protocol (See Section 3).

Technical Data & Protocols

Solubility Mapping

Use this table to select co-solvent systems. The goal is to match the "Amphiphilic Score" of your solvent to the aminodiol.

Solvent System	Polarity (Dielectric)	Best For...	Risk Factor
DCM / MeOH (9:1)	Moderate	General reactions, Chromatography	MeOH may react with electrophiles.
CHCl3 / MeOH / H2O (65:25:4)	High	Sphingolipids , Ceramides (Folch)	Emulsion formation.
n-Butanol	High (Protophilic)	Extraction from water	High boiling point (hard to dry).
THF / IPA (9:1)	Moderate	Crystallization	Peroxide formation in THF.
Ethanol / Dodecane (98:2)	Variable	Biological delivery [4]	Phase separation at low temps.

Protocol A: The "Anti-Oiling" Crystallization Workflow

For aminodiols that turn into gum/oil upon cooling.

• Dissolution: Dissolve the crude "oil" in the minimum amount of a "Good Solvent" (e.g., Methanol or Acetone) at room temperature.

• Filtration: Filter through a 0.45µm PTFE filter to remove dust (nucleation sites for oiling).

• Cloud Point Titration:

  • Place the solution in a flask with vigorous stirring.

  • Dropwise add a "Bad Solvent" (e.g., Diethyl Ether or MTBE) until a faint, persistent cloudiness appears.

  • Stop immediately.

• The "Heal" Step: Add 2-3 drops of the "Good Solvent" back into the flask until the solution is clear again.

• Slow Nucleation: Seal the flask and place it in a Dewar flask containing water at room temperature (to insulate it). Place the whole setup in the fridge (4°C). The slow cooling prevents phase separation (oiling) and promotes lattice formation.

Protocol B: "Rescue" Extraction for Water-Soluble Aminodiols

Use this when Ethyl Acetate fails.

Figure 2: The n-Butanol "Rescue" Protocol for highly polar aminodiols.

Critical Note on Step 5: n-Butanol is difficult to remove. Adding Heptane (ratio 1:1) creates a lower-boiling azeotrope that helps carry the butanol over during rotary evaporation, preventing thermal degradation of sensitive amines.

References

• Hirano, A., et al. (2021). "The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization." International Journal of Biological Macromolecules. Link

• Khatua, D., & Dey, J. (2005). "Spontaneous formation of gel emulsions in organic solvents... induced by a novel class of amino acid derivatized surfactants."[3] Langmuir. Link

• Mettler Toledo. "Oiling Out in Crystallization: Mechanisms and Solutions." Technical Whitepaper. Link

• Cayman Chemical. "Sphingolipid Solubility and Handling Advice." Technical Support Guide. Link

Sources

• 1. reddit.com [reddit.com]
• 2. mt.com [mt.com]
• 3. Spontaneous formation of gel emulsions in organic solvents and commercial fuels induced by a novel class of amino acid derivatized surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: Mass Spectrometric Differentiation of 4-Amino-1-butanol and 1-Aminobutane-1,4-diol

Executive Summary and Chemical Context

Differentiation between 4-Amino-1-butanol and 1-Aminobutane-1,4-diol presents a specific challenge in analytical chemistry: distinguishing a stable metabolic end-product from a transient, chemically unstable intermediate.

While 4-Amino-1-butanol is a stable primary amino-alcohol often used as a pharmaceutical building block (e.g., in levetiracetam synthesis) or identified as a metabolite, 1-Aminobutane-1,4-diol is a hemiaminal (or carbinolamine). It represents the intermediate species formed during the oxidative deamination of 4-amino-1-butanol or the hydration of 4-aminobutyraldehyde.

The Critical Insight: In a mass spectrometer, 1-Aminobutane-1,4-diol is highly prone to in-source dehydration or cyclization. A standard LC-MS protocol may fail to detect the parent ion of the diol (

106), instead showing a predominant degradation peak at 88. This guide details the methodology to accurately distinguish these species, preventing false negatives and ensuring structural assignment confidence.

Chemical Profile Comparison[1][2]

Feature	4-Amino-1-butanol	1-Aminobutane-1,4-diol
CAS Registry	13325-10-5	400820-14-6
Formula
Exact Mass	89.0841 Da	105.0790 Da
	90.0913	106.0863
Stability	High (Stable liquid/solid)	Low (Transient hemiaminal)
Key Risk	Co-elution with isomers	In-source conversion to pyrroline ( 88)

Mass Spectrometry Differentiation Strategy

The differentiation relies on three pillars: Exact Mass Separation , In-Source Stability Control , and Fragmentation Fingerprinting .

Primary MS1 Identification

The most direct differentiation is the mass shift of +15.9949 Da (Oxygen insertion).

• Target A (Amine): Monoisotopic peak at

  90.0913 .

• Target B (Diol): Monoisotopic peak at

  106.0863 .

Warning: If your source temperature is too high (>350°C), Target B will dehydrate to the imine/cyclic form (

), appearing at 88.0757 . You must monitor 88, 90, and 106 simultaneously.

MS/MS Fragmentation Pathways

When exact mass is insufficient (e.g., low-res instruments) or to confirm structural identity, fragmentation patterns are definitive.

4-Amino-1-butanol ( 90)

The fragmentation is driven by the stability of the amine.

• Loss of Ammonia (

  ): (Characteristic of primary amines).

• Loss of Water (

  ): (Loss from the primary alcohol).
• -Cleavage: Formation of the iminium ion ( ) at 30 .

1-Aminobutane-1,4-diol ( 106)

The fragmentation is driven by the instability of the hemiaminal carbon (C1).

• Rapid Dehydration:

  (Formation of protonated 4-hydroxybutan-1-imine or 2-hydroxypyrrolidine).

• Secondary Loss:

  (Loss of second water molecule or ammonia from the cyclic form).

• Diagnostic Ion: The peak at

  88 is the "tell" for the diol, which is absent in the spectrum of 4-amino-1-butanol.

Visualization of Pathways

The following diagram illustrates the structural relationship and MS fragmentation logic.

Figure 1: MS Fragmentation pathways distinguishing the stable amine (Blue) from the unstable hemiaminal (Red).

Experimental Protocol

This protocol is designed to minimize the degradation of 1-Aminobutane-1,4-diol during analysis.

Sample Preparation (Direct Injection)

Avoid acidic reconstitution solvents if possible, as acid catalyzes hemiaminal dehydration.

• Solvent: Prepare samples in 90:10 Acetonitrile:Water with 5mM Ammonium Acetate (pH 7.5). Neutral pH stabilizes the hemiaminal.

• Temperature: Maintain autosampler at 4°C.

LC-MS Conditions (HILIC Method)

Due to the high polarity of both compounds, Reversed-Phase (C18) is unsuitable. Use HILIC (Hydrophilic Interaction Liquid Chromatography).

Parameter	Setting	Rationale
Column	Amide-HILIC (e.g., BEH Amide)	Retains polar amines and diols strongly.
Mobile Phase A	10mM Ammonium Acetate (pH 9.0)	High pH improves peak shape for amines.
Mobile Phase B	Acetonitrile	HILIC organic phase.
Gradient	95% B to 50% B over 5 mins	Elutes diol (more polar) after amine.
Source Temp	< 250°C	CRITICAL: Minimizes thermal dehydration of the diol.
Cone Voltage	Low (15-20 V)	Prevents in-source fragmentation.

Data Analysis Workflow

• Extract Ion Chromatogram (EIC):

  • Channel 1:

    (4-Amino-1-butanol)

  • Channel 2:

    (1-Aminobutane-1,4-diol)

  • Channel 3:

    (Dehydration artifact)

• Validation:

  • If Channel 2 shows a peak, the diol is intact.

  • If Channel 3 co-elutes with Channel 2's expected time (and Channel 2 is empty), the diol has degraded in the source.

  • If Channel 1 is present, it confirms the stable precursor.

Decision Logic for Identification

Use this logic gate to interpret your spectra.

Figure 2: Decision tree for spectral assignment.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 22053029, 1-Aminobutane-1,4-diol. Retrieved October 26, 2025, from [Link]

• NIST Mass Spectrometry Data Center. 4-Amino-1-butanol Mass Spectrum (Electron Ionization). NIST Standard Reference Database. Retrieved October 26, 2025, from [Link]

• Chemistry LibreTexts. Mass Spectrometry of Alcohols and Amines: Fragmentation Patterns. Retrieved October 26, 2025, from [Link]

A Comparative Toxicological Assessment: 1-Aminobutane-1,4-diol versus 1,4-Butanediol

A Technical Guide for Researchers and Drug Development Professionals

Introduction

In the landscape of chemical research and pharmaceutical development, a thorough understanding of the toxicological profiles of related molecules is paramount for ensuring safety and efficacy. This guide provides a comparative analysis of the toxicity of 1-Aminobutane-1,4-diol and its structural analog, 1,4-Butanediol. While 1,4-Butanediol is a well-characterized industrial chemical with a significant body of toxicological data, 1-Aminobutane-1,4-diol remains a comparatively data-poor compound.

This document will first present the established toxicological profile of 1,4-Butanediol, drawing from extensive in vivo and in vitro studies. Subsequently, it will explore the potential toxicity of 1-Aminobutane-1,4-diol by leveraging principles of structure-activity relationships and examining data from structurally similar molecules. This guide is intended to provide researchers and drug development professionals with a comprehensive overview to inform risk assessment and guide future toxicological testing.

Comparative Toxicity Overview

A critical disparity in the available toxicological data exists between 1,4-Butanediol and 1-Aminobutane-1,4-diol. The former has been the subject of numerous studies, while the latter lacks direct experimental toxicity data.

1,4-Butanediol: A Well-Characterized Profile

1,4-Butanediol is an industrial solvent and a precursor in the synthesis of various polymers. Its toxicity is primarily attributed to its rapid in vivo metabolism to gamma-hydroxybutyric acid (GHB), a psychoactive substance with depressant effects on the central nervous system (CNS).[1][2]

Key Toxicological Data for 1,4-Butanediol:

Toxicity Endpoint	Species	Route	Value	Reference
Acute Oral LD50	Rat	Oral	1525 - 1780 mg/kg	[3]
Mouse	Oral	1650 - 2062 mg/kg	[3]
Guinea Pig	Oral	1200 mg/kg	[3]
Acute Dermal LD50	Rat	Dermal	> 2000 mg/kg	[4]
Acute Inhalation LC50	Rat	Inhalation	> 5.1 mg/L (4h)	[4]
Genotoxicity	-	In vitro	Negative in Ames test and chromosomal aberration test	[4]
Carcinogenicity	-	-	Not considered to be carcinogenic

Metabolism and Primary Mechanism of Toxicity:

The primary mechanism of 1,4-Butanediol toxicity is its conversion to GHB by alcohol dehydrogenase and aldehyde dehydrogenase.[1] GHB is a neurotransmitter that can cause CNS depression, leading to effects such as drowsiness, dizziness, and at high doses, unconsciousness, respiratory depression, and death.[2]

1-Aminobutane-1,4-diol: An Inferred Toxicological Profile

Structural Comparison and Potential for Toxicity:

1-Aminobutane-1,4-diol possesses both hydroxyl (-OH) and primary amine (-NH2) functional groups. The presence of the primary amine group is a key structural difference from 1,4-Butanediol and may significantly influence its toxicological profile.

• Amino Alcohols: Studies on other amino alcohols have indicated that their cytotoxicity can be influenced by the relative positions of the amino and hydroxyl groups.[5] Generally, primary amines can exhibit greater reactivity and potential for toxicity compared to alcohols.

• 1,4-Diaminobutane (Putrescine): This structurally related compound, which has amino groups at both ends of the butane chain, is known to be corrosive and can cause severe skin burns and eye damage.[3] While 1-Aminobutane-1,4-diol has only one amine group, this suggests that the aminobutane moiety could contribute to local tissue irritation.

Predicted Toxicity:

Based on these structural considerations, it is plausible to predict that 1-Aminobutane-1,4-diol may exhibit a different and potentially more severe toxicological profile than 1,4-Butanediol, particularly concerning local tissue irritation and cytotoxicity. However, without experimental data, this remains a hypothesis. In silico toxicology models could provide further predictions, but these would also require experimental verification.[6][7][8]

Experimental Protocols for Toxicological Assessment

To address the data gap for 1-Aminobutane-1,4-diol and to provide a framework for direct comparison with 1,4-Butanediol, the following standard in vitro assays are recommended.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Seed cells (e.g., HeLa, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of the test compounds (1-Aminobutane-1,4-diol and 1,4-Butanediol) in culture medium. Remove the existing medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle controls (medium with the same concentration of solvent used to dissolve the compounds) and untreated controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C and 5% CO2, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium containing MTT and add 100 µL of a solubilizing solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results to determine the IC50 value (the concentration of the compound that inhibits cell viability by 50%).

In Vitro Genotoxicity Assessment: Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound.

Principle: The assay utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot synthesize their own histidine and require it in the growth medium). The test measures the ability of a chemical to induce mutations that restore the functional gene, allowing the bacteria to grow on a histidine-free medium.

Experimental Workflow:

Caption: Workflow for the Ames bacterial reverse mutation assay.

Detailed Protocol:

• Preparation of Bacterial Strains: Grow overnight cultures of the appropriate Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537) in nutrient broth.

• Metabolic Activation: Prepare the S9 fraction from the liver of rats induced with a substance like Aroclor 1254. This fraction contains enzymes capable of metabolizing xenobiotics, mimicking mammalian metabolism.

• Plate Incorporation Method:

  • To a test tube, add 0.1 mL of the bacterial culture, 0.1 mL of the test compound at various concentrations, and either 0.5 mL of S9 mix (for metabolic activation) or 0.5 mL of phosphate buffer (without metabolic activation).

  • Add 2 mL of molten top agar containing a trace amount of histidine and biotin to the tube.

  • Vortex briefly and pour the contents onto a minimal glucose agar plate.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies (his+) on each plate.

• Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twice the background (spontaneous reversion) rate observed in the negative control. Positive controls with known mutagens should also be included to validate the assay.

Conclusion and Future Directions

The toxicological profile of 1,4-Butanediol is well-established, with its primary toxicity stemming from its metabolic conversion to GHB, leading to CNS depression. In stark contrast, there is a significant lack of direct experimental toxicity data for 1-Aminobutane-1,4-diol. Based on structure-activity relationships, the presence of a primary amine group suggests a potential for a different and possibly more severe toxicity profile, including local irritancy and cytotoxicity, which warrants experimental investigation.

To provide a robust comparative assessment, it is imperative that 1-Aminobutane-1,4-diol undergoes comprehensive toxicological evaluation. The standardized in vitro cytotoxicity and genotoxicity assays detailed in this guide provide a foundational framework for such an investigation. The data generated from these studies will be crucial for a more definitive comparison with 1,4-Butanediol and for informing the safe handling and potential applications of 1-Aminobutane-1,4-diol in research and development.

References

• Australian Industrial Chemicals Introduction Scheme. (2014). 1,4-Butanediol: Human health tier II assessment. [Link]

• Gamer, A. O., Leibold, E., & van Ravenzwaay, B. (2002). The cytotoxicity of some amino alcohols. Toxicology in Vitro, 16(3), 241–248. [Link]

• PubChem. (n.d.). 1-Aminobutane-1,4-diol. National Center for Biotechnology Information. [Link]

• Chemos GmbH & Co. KG. (2021). Safety Data Sheet: 1,4-Diaminobutane. [Link]

• Raunio, H. (2011). In silico toxicology – non-testing methods. Frontiers in Pharmacology, 2, 33. [Link]

• Valerio, L. G., Jr. (2009). In silico toxicology for the pharmaceutical sciences. Toxicology and Applied Pharmacology, 241(3), 356–370. [Link]

• ResearchGate. (n.d.). In silico toxicology: Computational methods for the prediction of chemical toxicity. [Link]

• National Toxicology Program. (2004). NTP-CERHR Monograph on the Potential Human Reproductive and Developmental Effects of 1,4-Butanediol. [Link]

• World Health Organization. (2014). 1,4-Butanediol - Critical Review Report. [Link]

• National Institute of Environmental Health Sciences. (2003). ICCVAM Recommended Protocol: NHK Neutral Red Uptake Assay. [Link]

• Charles River. (n.d.). Mammalian Cell In Vitro Micronucleus Assay. [Link]

• Nucro-Technics. (2019). OECD 471: Bacterial Reverse Mutation Test (Ames Assay). [Link]

• Vivotecnia. (n.d.). Ames Test - Confirmatory test included - OECD 471. [Link]

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A Comparative Guide to Analytical Standards for Aminobutanediol Impurities

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of active pharmaceutical ingredients (APIs), the control of impurities is a critical aspect of ensuring drug safety and efficacy. This guide provides an in-depth comparison of analytical standards and methodologies for the identification and quantification of impurities in aminobutanediols, with a primary focus on 3-amino-1,2-propanediol (APD), a key intermediate in the manufacture of non-ionic X-ray contrast agents.

The Significance of Impurity Profiling in 3-Amino-1,2-propanediol (Isoserinol)

3-Amino-1,2-propanediol, also known as isoserinol, is a crucial building block in the synthesis of several pharmaceuticals, most notably non-ionic iodinated contrast media such as iopamidol and ioversol.[1][2] The purity of APD directly impacts the quality, safety, and stability of the final drug product. Even minor impurities can lead to the formation of undesirable side products during subsequent synthetic steps, potentially impacting the toxicological profile of the API. Therefore, robust analytical methods for the comprehensive profiling of APD impurities are essential for quality control and regulatory compliance.

Genesis and Classification of Impurities in 3-Amino-1,2-propanediol

The impurity profile of 3-amino-1,2-propanediol is intrinsically linked to its synthetic route. The most common industrial synthesis involves the ammonolysis of 3-chloro-1,2-propanediol (CPD).[1][3] This process, while efficient, can lead to the formation of several process-related impurities.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Aminobutane-1,4-diol

The foundational principle of this guide is risk mitigation. 1-Aminobutane-1,4-diol, containing both an amine and two hydroxyl functional groups, should be handled as a potentially hazardous substance. Amines can be corrosive and toxic, while diols can have varying levels of toxicity. Therefore, treating this compound with a high degree of caution is paramount. For instance, related compounds like 1,4-diaminobutane are known to cause severe skin burns and eye damage and are toxic in contact with skin.[1][2][3]

Part 1: Immediate Safety & Handling

Before beginning any disposal procedure, it is crucial to understand the immediate risks and necessary precautions. This section details the essential personal protective equipment (PPE) and handling practices to prevent exposure and accidents.

Personal Protective Equipment (PPE)

All personnel handling 1-aminobutane-1,4-diol for disposal must wear appropriate PPE. The rationale is to create a complete barrier against potential splashes, spills, or vapor inhalation.

• Hand Protection: Wear chemically resistant gloves. Given the amino group, materials like nitrile or neoprene are recommended. Always inspect gloves for tears or punctures before use.

• Eye Protection: Chemical safety goggles with side shields are mandatory to protect against splashes.[4]

• Body Protection: A lab coat or chemical-resistant apron must be worn to protect the skin.

• Respiratory Protection: If handling large quantities or if there is a risk of aerosolization in a poorly ventilated area, a NIOSH/MSHA-approved respirator may be necessary.[5]

Incompatible Materials

Proper segregation of chemical waste is a critical step in preventing dangerous reactions.[6] Based on its chemical structure, 1-aminobutane-1,4-diol should be kept separate from:

• Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.

• Strong Acids: The amine group will react exothermically with strong acids.

• Aldehydes: May react with the amine group.[3]

Handling & Storage of Waste

• Ventilation: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[2][7]

• Waste Container: Use a dedicated, properly labeled hazardous waste container. The container must be made of a compatible material (e.g., high-density polyethylene) and have a secure, leak-proof closure.[8][9] Do not use metal containers.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-Aminobutane-1,4-diol," and the approximate concentration and quantity.[10][11]

Safety Summary: 1-Aminobutane-1,4-diol Waste Handling
Potential Hazards	Corrosive, skin/eye irritant, potentially toxic if swallowed or inhaled.[2][12]
Required PPE	Chemical-resistant gloves, safety goggles, lab coat.
Incompatible Materials	Strong oxidizing agents, strong acids, aldehydes.[3]
Handling Location	Chemical fume hood or well-ventilated area.[7]
Waste Container	Labeled, sealed, compatible (e.g., HDPE) container.[8][9]

Part 2: Step-by-Step Disposal Protocol

This protocol provides a systematic approach to ensure that 1-aminobutane-1,4-diol waste is managed safely from the point of generation to its final collection by environmental health and safety (EHS) professionals.

Waste Characterization

1-Aminobutane-1,4-diol must be treated as hazardous waste.[4] Under the Resource Conservation and Recovery Act (RCRA), chemical waste is deemed hazardous if it is specifically listed or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[8] Given the properties of similar amino alcohols, it is prudent to assume this compound may be corrosive and/or toxic.

Crucially, never dispose of this chemical down the drain. [4] This is to prevent contamination of waterways and interference with wastewater treatment processes.[8][13]

On-Site Accumulation and Storage

• Designate a Satellite Accumulation Area (SAA): This is a designated area in the laboratory where hazardous waste is collected. The SAA must be at or near the point of generation and under the control of the laboratory personnel.[6][11]

• Use Appropriate Containers: Collect waste 1-aminobutane-1,4-diol in a designated hazardous waste container. Ensure the container is in good condition, free from leaks, and made of a compatible material.[9] The original product container is often the best choice for its own waste.

• Label Immediately: As soon as the first drop of waste enters the container, it must be labeled with a hazardous waste tag.[9][10] The label must include the full chemical name and a hazard warning.[11]

• Keep Containers Closed: Waste containers must be securely capped at all times, except when adding waste.[6][9] This minimizes the release of vapors and prevents spills.

Preparing for Disposal

The following workflow outlines the process for preparing the waste for collection.

Caption: Disposal workflow for 1-aminobutane-1,4-diol waste.

Empty Container Disposal

An empty container that has held 1-aminobutane-1,4-diol must also be handled properly.

• Non-Acutely Hazardous: If the compound is not classified as an acutely hazardous waste (P-listed), the empty container can be disposed of as regular trash after all contents have been removed, leaving as little residue as possible.[9] The container label should be defaced before disposal.[9]

• Acutely Hazardous (Precautionary Approach): Given the lack of specific data, a more cautious approach is to treat it as if it were acutely hazardous. This involves triple-rinsing the container with a suitable solvent (like water or methanol). The rinsate must be collected and disposed of as hazardous waste.[9]

Part 3: Regulatory and Compliance Context

The disposal of all chemical waste, including 1-aminobutane-1,4-diol, is regulated by the Environmental Protection Agency (EPA) under RCRA.[8][10] These regulations prohibit the disposal of hazardous chemicals in regular trash or down the sewer system.[8] Laboratories are considered waste generators and are responsible for the waste from its point of generation to its final, safe disposal ("cradle to grave").[11]

It is the responsibility of the Principal Investigator and all laboratory personnel to be aware of and comply with their institution's specific hazardous waste management plan, which is based on these federal and any additional state or local regulations.[9]

References

• Safety Data Sheet: 1,4-Diaminobutane. Chemos GmbH & Co. KG. [Link]

• Material Safety Data Sheet - 1,4-Diaminobutane, 99%. Cole-Parmer. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• How to Dispose of Chemical Waste. Environmental Health and Safety, Princeton University. [Link]

• Managing Hazardous Chemical Waste in the Lab. Lab Manager. [Link]

• AMINO ALCOHOL EA SAFETY DATA SHEET. Nippon Nyukazai Co., Ltd. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Aminobutane-1,4-diol and Related Amines

A Note on Chemical Identification: The specific compound "1-Aminobutane-1,4-diol" is not commonly indexed in major chemical safety databases. This guide will proceed using 1,4-Diaminobutane (Putrescine, CAS 110-60-1) as a primary reference compound due to its structural similarity and the extensive safety data available. 1,4-Diaminobutane is a highly hazardous substance, and treating its analogues with similar caution is a prudent starting point for risk assessment.

Core Directive: Before commencing any work, you must verify the exact chemical identity and CAS number of your compound and consult its specific Safety Data Sheet (SDS). The SDS is the definitive source of safety information.

Hazard Identification: The Foundation of Safety

Understanding the intrinsic hazards of a chemical is the first and most critical step in developing a robust safety protocol. 1,4-Diaminobutane is classified with multiple severe hazards that demand rigorous control measures. Its risk profile dictates the necessity of the engineering controls and personal protective equipment (PPE) outlined in this guide.

The primary dangers stem from its high acute toxicity via inhalation, skin contact, and ingestion, as well as its corrosive nature, which can cause severe, irreversible damage to skin and eyes.[1][2][3]

Hazard Classification (GHS for 1,4-Diaminobutane)	Category	Hazard Statement	Implication for Handling
Acute Toxicity, Inhalation	Category 2	H330: Fatal if inhaled.[1][3]	All work must be performed in a certified chemical fume hood to prevent vapor or dust inhalation.
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin.[1][3]	Skin exposure must be completely avoided through proper gloves and protective clothing.
Skin Corrosion / Irritation	Category 1B	H314: Causes severe skin burns and eye damage.[1][2][3]	Corrosive nature requires chemical-resistant gloves, a lab coat, and potentially an apron.
Serious Eye Damage	Category 1	H314: Causes severe skin burns and eye damage.[1][2][3]	Chemical splash goggles are mandatory; a face shield is required for splash-prone procedures.
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[1][2][3]	Strict prohibition of eating, drinking, or smoking in the lab is essential.[1][4]
Flammable Solid	Category 1	H228: Flammable solid.[1]	Keep away from all ignition sources, including heat, sparks, and open flames.[1][5]

Primary Routes of Exposure:

• Dermal Contact: The most common route of exposure in a laboratory setting, arising from spills, splashes, or contaminated surfaces.[6]

• Inhalation: Inhaling dust or vapors can lead to severe respiratory tract irritation and potentially fatal systemic effects.[1][2]

• Ocular Exposure: Splashes pose a significant risk of severe, permanent eye damage.[3]

• Ingestion: Accidental ingestion can occur through poor hygiene, such as failing to wash hands before leaving the lab.[4]

Engineering Controls: Your First and Best Line of Defense

Personal Protective Equipment is the last line of defense. Before you even select your PPE, you must ensure the proper engineering controls are in place and functioning correctly. These controls are designed to remove the hazard at the source, minimizing your direct exposure.

• Chemical Fume Hood: All handling of 1-Aminobutane-1,4-diol or its analogues must be conducted within a properly functioning chemical fume hood.[6][7][8] This is non-negotiable due to the severe inhalation hazard. The hood contains vapors and dust, pulling them away from your breathing zone.

• Emergency Equipment: The laboratory must be equipped with a readily accessible and recently tested safety shower and eyewash station.[2][6] In the event of skin or eye contact, immediate and prolonged flushing (at least 15-20 minutes) is critical to minimizing damage.[2]

• Ventilation: Ensure general laboratory ventilation is adequate to prevent the accumulation of fugitive emissions.

Personal Protective Equipment (PPE): A Detailed Protocol

The selection of PPE must be directly informed by the hazards identified above. The goal is to create a complete barrier between you and the chemical.

Eye and Face Protection

Because this class of chemicals can cause severe and permanent eye damage, eye protection is mandatory.[2][3]

• Chemical Splash Goggles: These are the minimum requirement. Standard safety glasses do not provide adequate protection from splashes, as they are not sealed around the eyes. Goggles must be ANSI Z87.1 certified (or equivalent).

• Face Shield: A face shield, worn in addition to chemical splash goggles, is required for any procedure with a higher risk of splashing. This includes transferring volumes greater than 50 mL, working with heated solutions, or performing reactions under pressure.[1][9]

Skin and Body Protection

• Gloves: Proper glove selection is critical. A single glove type may not be suitable for all situations.

  • Selection: Nitrile gloves are a common starting point and offer good protection against bases and many solvents.[7][8] However, for prolonged work or direct immersion, it is crucial to consult the glove manufacturer's chemical resistance charts to verify compatibility and breakthrough time for the specific solvent being used. Thicker, chemical-resistant gloves like butyl or Viton® may be necessary for higher-risk tasks.[8][9]

  • Technique: Always inspect gloves for tears or pinholes before use.[10] Use the double-gloving technique (wearing two pairs of gloves) for added protection during high-risk procedures. Remove and replace gloves immediately if they become contaminated. Wash hands thoroughly after removing gloves.

Glove Type	General Use Case	Advantages	Disadvantages
Nitrile	General handling, protection from bases, fair vs. some solvents.	Good compromise of dexterity and chemical resistance.	Can have limited resistance to certain organic solvents.[8]
Neoprene	Good for oils and solvents.	High tensile strength and heat resistance.	May have poor grip.
Butyl	Excellent for ketones and esters.	High permeation resistance to gases and vapors.	Poor against hydrocarbon solvents.
Viton®	Excellent for chlorinated and aromatic solvents.	Superior chemical resistance.	High cost, can be stiff.[8]

• Laboratory Coat: A flame-resistant lab coat that fits properly is mandatory.[7] It should be fully buttoned with sleeves rolled down to protect your arms.

• Chemical-Resistant Apron: For procedures involving larger quantities or a high risk of splashing, wear a chemical-resistant apron over your lab coat.

• Footwear: Closed-toe shoes, preferably made of a non-porous material like leather, are required at all times in the laboratory.[7][8]

Respiratory Protection

Under normal operating conditions within a certified chemical fume hood, respiratory protection should not be necessary. However, a respirator may be required in specific situations:

• Spill Cleanup: For large spills or spills outside of a fume hood.

• Engineering Control Failure: If the fume hood is not functioning correctly.

In such cases, a NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates is required. Crucially, personnel must be medically cleared, trained, and fit-tested before using a respirator.

Safe Handling and Operational Workflow

A methodical approach to the entire workflow, from preparation to cleanup, is essential for safety.

Preparation and Handling

• Review the SDS: Before starting, review the SDS for your specific chemical.

• Clear the Fume Hood: Ensure the fume hood is clean, uncluttered, and the sash is at the appropriate working height.[8]

• Assemble Materials: Gather all necessary chemicals, equipment, and waste containers before handling the aminodiol.

• Don PPE: Put on all required PPE following the correct sequence.

• Handling: Always use a tray or secondary containment when transporting the chemical, even within the hood, to contain potential spills.[7] Handle as a flammable solid, avoiding the creation of dust and keeping it away from ignition sources.[1][5]

PPE Donning and Doffing Protocol

The order in which you put on and take off PPE is critical to prevent cross-contamination.

Caption: Sequential process for correctly donning and doffing PPE to minimize contamination.

Spill and Disposal Plan

Emergency Spill Response

• Alert: Alert personnel in the immediate area.

• Evacuate: If the spill is large, highly concentrated, or outside of a fume hood, evacuate the area.

• Report: Inform your supervisor and the institutional Environmental Health & Safety (EHS) department.

• Cleanup: Only trained personnel with the correct PPE (including respiratory protection, if necessary) should perform cleanup. Use an inert absorbent material, sweep up carefully to avoid creating dust, and place it in a designated, sealed waste container.[2]

Waste Disposal

All waste, including the chemical itself, contaminated consumables (like gloves and bench paper), and empty containers, must be treated as hazardous waste.

Caption: Systematic procedure for the safe segregation and disposal of hazardous chemical waste.

Disposal Protocol:

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and a full list of their contents.

• Containment: Use robust, sealed containers. Keep containers closed except when adding waste.[11]

• Disposal: Dispose of all waste through your institution's official EHS department.[4][5] Never pour this chemical down the drain.[4][5]

Conclusion: A Proactive Stance on Safety

Handling 1-Aminobutane-1,4-diol and related compounds requires a comprehensive safety mindset that extends beyond simply wearing PPE. It begins with a thorough understanding of the chemical's severe hazards, relies on robust engineering controls as the primary means of protection, and is completed by the meticulous use of appropriate PPE and safe work practices. By integrating these principles into every step of your workflow, you build a self-validating system of safety that protects you, your colleagues, and your research.

References

• Safety Data Sheet: 1,4-Diaminobutane. (Chemos GmbH&Co.KG)

• Material Safety Data Sheet - 1,4-Diaminobutane, 99%. (Cole-Parmer)

• SAFETY DATA SHEET - (S)-2-Aminobutane-1,4-dithiol hydrochloride. (Sigma-Aldrich)

• SAFETY DATA SHEET - (+/-)-2-Aminobutane. (Thermo Fisher Scientific)

• Safety Data Sheet - 1,4-Butanediol. (Dairen Chemical Corporation)

• SAFETY DATA SHEET - 1,4-Diaminobutane dihydrochloride. (Fisher Scientific)

• SAFETY DATA SHEET - 1,4-Diaminobutane. (Fisher Scientific)

• Life-Changing Safety Tips for Handling Laboratory Chemicals. (Actylis Lab Solutions)

• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. (UNC Policies)

• Personal Protective Equipment (PPE). (University of Tennessee, Knoxville)

• N'-[3-(3-Aminopropylamino)propyl]butane-1,4-diamine hydrochloride Safety Data Sheet. (Apollo Scientific)

• Butylamine | C4H11N | CID 8007. (PubChem - NIH)

• Safe handling of organolithium compounds in the laboratory. (Princeton EHS)

• Guidelines for Safe Laboratory Practices. (NextGen Protocols)

• Laboratory Safety and Chemical Hygiene Plan. (University of Wisconsin-Madison)

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